isopropyl {(R)-1-[(R)-1-(6-fluorobenzothiazol-2-yl)ethylcarbamoyl]-2-methylpropyl}carbamate

• CAS RN: 221654-71-3
• Molecular Formula: C18H24FN3O3S
• Molecular Weight: 381.5 g/mol
• IUPAC Name: propan-2-yl N-[(2R)-1-[[(1R)-1-(6-fluoro-1,3-benzothiazol-2-yl)ethyl]amino]-3-methyl-1-oxobutan-2-yl]carbamate
• InChI: InChI=1S/C18H24FN3O3S/c1-9(2)15(22-18(24)25-10(3)4)16(23)20-11(5)17-21-13-7-6-12(19)8-14(13)26-17/h6-11,15H,1-5H3,(H,20,23)(H,22,24)/t11-,15-/m1/s1
• InChI Key: USRKFGIXLGKMKU-IAQYHMDHSA-N
• Isomeric SMILES: C[C@H](C1=NC2=C(S1)C=C(C=C2)F)NC(=O)[C@@H](C(C)C)NC(=O)OC(C)C
• Canonical SMILES: CC(C)C(C(=O)NC(C)C1=NC2=C(S1)C=C(C=C2)F)NC(=O)OC(C)C

Description

The compound “isopropyl {®-1-[®-1-(6-fluorobenzothiazol-2-yl)ethylcarbamoyl]-2-methylpropyl}carbamate” is also known as Benthiavalicarb isopropyl. It is classified under the class of amino acid amide carbamate category of fungicides.

Synthesis Analysis

The synthesis of such compounds typically involves esterification, a reaction between alcohols and carboxylic acids to make esters. The catalyst is usually concentrated sulphuric acid. Dry hydrogen chloride gas is used in some cases, but these tend to involve aromatic esters.

Molecular Structure Analysis

Esters are derived from carboxylic acids. A carboxylic acid contains the -COOH group, and in an ester, the hydrogen in this group is replaced by a hydrocarbon group of some kind.

Chemical Reactions Analysis

Esters are produced when carboxylic acids are heated with alcohols in the presence of an acid catalyst. The esterification reaction is both slow and reversible.